Cas no 15828-00-9 (1-acetyl-1,2-dihydro-3-pyridinecarboxamide)

• Product Name: 1-acetyl-1,2-dihydro-3-pyridinecarboxamide
• CAS No: 15828-00-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 2111679
• Update Time: 2023-11-19

1-acetyl-1,2-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-1,2-dihydro-3-Pyridinecarboxamide
• CID 129415669
• 3-Pyridinecarboxamide, 1-acetyl-1,2-dihydro-
• 1-acetyl-1,2-dihydro-3-pyridinecarboxamide

• Inchi： 1S/C8H10N2O2/c1-6(11)10-4-2-3-7(5-10)8(9)12/h2-4H,5H2,1H3,(H2,9,12)
• InChI Key： ICFWFKFWYMIXHY-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=CC=C(C(N)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 279
• Topological Polar Surface Area: 63.4

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 429.6±45.0 °C(Predicted)
• pka: 14.75±0.20(Predicted)